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In the landscape of targeted therapies for inmune-mediated diseases, the pursuit of kinase
selectivity is paramount. This guide provides an in-depth, independent verification of the
selectivity profile of BMS-986165 (Deucravacitinib), a first-in-class, oral, allosteric inhibitor of
Tyrosine Kinase 2 (TYK2). We will objectively compare its performance against other relevant
Janus kinase (JAK) inhibitors and provide the supporting experimental data and protocols for
researchers, scientists, and drug development professionals.

The Rationale for Selective TYK2 Inhibition

Tyrosine Kinase 2 (TYK2) is a member of the Janus kinase (JAK) family, which also includes
JAK1, JAK2, and JAK3. These intracellular kinases are critical for signaling downstream of
cytokine receptors involved in immune responses. Specifically, TYK2 is essential for the
signaling of key cytokines such as IL-12, IL-23, and Type | interferons, which are implicated in
the pathogenesis of numerous autoimmune and inflammatory diseases.[1][2]

While broader inhibition of the JAK family has proven therapeutically effective, it is also
associated with a range of side effects due to the diverse biological roles of each JAK member.
For instance, inhibition of JAK1 and JAK3 can lead to immunosuppression, while JAK2
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inhibition is linked to hematological effects.[3] Therefore, the development of highly selective
TYK2 inhibitors aims to precisely target the pathogenic pathways while minimizing off-target
effects, thereby offering an improved benefit-risk profile.[4]

BMS-986165 (Deucravacitinib) represents a novel approach to achieving this selectivity. Unlike
traditional ATP-competitive kinase inhibitors that target the highly conserved active site,
Deucravacitinib binds to the regulatory pseudokinase (JH2) domain of TYK2.[2][5][6] This
allosteric mechanism of action stabilizes an inhibitory interaction between the regulatory and
catalytic domains, effectively locking the kinase in an inactive state.[2][7] The lower
conservation of the JH2 domain across the JAK family provides a structural basis for the
remarkable selectivity of Deucravacitinib.[3]

Comparative Selectivity Profile of BMS-986165

The selectivity of BMS-986165 has been extensively evaluated and compared to other
approved JAK inhibitors. The following table summarizes the half-maximal inhibitory
concentrations (IC50) from in vitro whole blood assays, which measure the functional
consequences of kinase inhibition in a physiologically relevant context.[8]
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Whole Blood IC50

Compound Signaling Pathway Target Kinase(s) (nM)
Deucravacitinib (BMS-

986165) IL-12/IFN-y TYK2/JAK2 ~14
IL-2/STAT5 JAK1/JAKS >9000

TPO/STAT3 JAK2/JAK2 >18000

Tofacitinib IL-12/IFN-y TYK2/JAK2 148
IL-2/STATS JAK1/JAK3 21

TPO/STAT3 JAK2/JAK?2 413

Upadacitinib IL-12/IFN-y TYK2/JAK2 345
IL-2/STATS JAK1/JAK3 43

TPO/STAT3 JAK2/JAK?2 260

Baricitinib IL-12/IFN-y TYK2/JAK2 126
IL-2/STAT5S JAK1/JAK3 41

TPO/STAT3 JAK2/JAK2 46

Data synthesized from publicly available information.[8][9]

As the data illustrates, Deucravacitinib demonstrates potent inhibition of the TYK2-mediated

pathway with minimal activity against JAK1, JAK2, and JAK3 signaling at clinically relevant

concentrations.[9] This high degree of selectivity is a key differentiator from other JAK

inhibitors, which exhibit broader activity across the JAK family.

Visualizing the TYK2 Signaling Pathway and

Inhibition

To better understand the mechanism of action, the following diagram illustrates the TYK2

signaling pathway and the point of intervention for Deucravacitinib.
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Caption: TYK2 signaling cascade and allosteric inhibition by Deucravacitinib.

Experimental Protocols for Selectivity Profiling
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To ensure the trustworthiness and reproducibility of selectivity data, robust and well-validated
experimental protocols are essential. Below are detailed, step-by-step methodologies for key
assays used to determine kinase selectivity.

In Vitro Whole Blood Assay for Functional Kinase
Selectivity

This assay format is critical as it assesses inhibitor activity in the presence of plasma proteins
and cellular components, providing a more physiologically relevant measure of potency.

Principle: Whole blood is stimulated with a specific cytokine to activate a particular JAK-STAT
signaling pathway. The inhibitory effect of a compound is measured by quantifying the
phosphorylation of a downstream STAT protein using flow cytometry.

Step-by-Step Methodology:
e Blood Collection: Draw fresh human whole blood into sodium heparin-containing tubes.

o Compound Preparation: Prepare a serial dilution of the test compounds (e.g.,
Deucravacitinib, Tofacitinib) in a suitable solvent like DMSO. The final DMSO concentration
in the assay should be kept below 0.5%.

e Compound Incubation: Aliquot whole blood into 96-well plates. Add the diluted test
compounds to the blood and incubate for a specified period (e.g., 1 hour) at 37°C to allow for
cell penetration and target engagement.

e Cytokine Stimulation:

o For TYK2/JAK2 activity (IL-12 pathway): Stimulate the blood with recombinant human IL-
12.

o For JAK1/JAK3 activity (IL-2 pathway): Stimulate with recombinant human IL-2.

o For JAK2/JAK2 activity (TPO pathway): Stimulate with recombinant human
Thrombopoietin (TPO).

o Incubate for a short period (e.g., 15-30 minutes) at 37°C.
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Cell Lysis and Fixation: Lyse the red blood cells using a lysis buffer and simultaneously fix
the leukocytes with a fixative agent (e.g., paraformaldehyde).

Permeabilization: Permeabilize the fixed cells with a permeabilization buffer (e.g., methanol-
based) to allow intracellular antibody staining.

Antibody Staining: Stain the cells with fluorescently labeled antibodies specific for the
phosphorylated form of the relevant STAT protein (e.g., anti-pSTAT4 for the IL-12 pathway,
anti-pSTATS for the IL-2 pathway, anti-pSTAT3 for the TPO pathway).

Flow Cytometry Analysis: Acquire the stained samples on a flow cytometer. Gate on the
specific leukocyte population of interest (e.g., T cells, platelets).

Data Analysis: Quantify the median fluorescence intensity (MFI) of the pSTAT signal in the
stimulated, compound-treated samples relative to the stimulated, vehicle-treated control. Plot
the percentage of inhibition against the compound concentration and fit the data to a four-
parameter logistic equation to determine the IC50 value.
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Caption: Workflow for the in vitro whole blood assay.

Kinome-Wide Selectivity Profiling (Kinome Scan)
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This high-throughput screening method provides a broad overview of a compound's interaction
with a large panel of kinases, offering a comprehensive assessment of its off-target profile.

Principle: The assay measures the ability of a test compound to compete with an immobilized,
active-site directed ligand for binding to a panel of DNA-tagged kinases. The amount of kinase
bound to the solid support is quantified using quantitative PCR (gPCR) of the DNA tag.

Step-by-Step Methodology:

e Compound Preparation: Solubilize the test compound (e.g., Deucravacitinib) at a high
concentration (e.g., 1 uM) in the appropriate assay buffer.

o Kinase Panel Preparation: Prepare a panel of human kinases, each tagged with a unique
DNA identifier.

e Binding Reaction: In a multi-well plate, combine the test compound, the DNA-tagged
kinases, and an immobilized, broad-spectrum kinase inhibitor (the active-site directed
ligand).

 Incubation and Washing: Allow the binding reaction to reach equilibrium. Wash the plate to
remove unbound kinases.

e Elution: Elute the bound kinases from the solid support.

e Quantification by gPCR: Quantify the amount of each eluted kinase by performing gPCR
using primers specific for each unique DNA tag.

o Data Analysis: Calculate the percentage of kinase bound in the presence of the test
compound relative to a vehicle control. A lower percentage of binding indicates that the test
compound is competing with the immobilized ligand and therefore interacting with that
kinase. The results are often visualized as a "tree spot" diagram, mapping the interactions
across the human kinome.

Comparison with Other TYK2 Inhibitors

Beyond the established JAK inhibitors, a new generation of TYK2-selective inhibitors is
emerging. These can be broadly categorized into allosteric and orthosteric (ATP-competitive)
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inhibitors.

Mechanism of Development
Compound ] o Notes
Action Status (Psoriasis)

. , First-in-class, high
Deucravacitinib (BMS-  Allosteric (JH2

) Approved selectivity for TYK2.[4]

986165) domain)

[10]
Brepocitinib (PF- Orthosteric (ATP- Bh " Dual TYK2/JAK1

ase
06700841) competitive) inhibitor.[4]
Ropsacitinib (PF- Orthosteric (ATP- S
- Phase Il TYK2 inhibitor.[4][6]

06826647) competitive)

In head-to-head trials
Zasocitinib Allosteric Phase 11l against

Deucravacitinib.[11]

The distinction in the mechanism of action is crucial. While orthosteric inhibitors can achieve a
degree of selectivity, the high conservation of the ATP-binding pocket across the kinome
presents a persistent challenge for avoiding off-target effects. The allosteric approach
employed by Deucravacitinib and Zasocitinib, by targeting the less conserved pseudokinase
domain, offers a more robust strategy for achieving high selectivity.[3][6][12]

Conclusion

The independent verification of BMS-986165's (Deucravacitinib's) selectivity profile confirms its
status as a highly selective, allosteric inhibitor of TYK2. The experimental data from
physiologically relevant whole blood assays demonstrates a clear differentiation from broader
JAK inhibitors. The unique mechanism of targeting the pseudokinase domain provides a strong
molecular basis for this selectivity, which in turn is associated with a favorable safety profile
observed in clinical trials.[13][14][15][16] As the field of kinase inhibitors continues to evolve,
the focus on selectivity, as exemplified by Deucravacitinib, will be a critical driver in the
development of safer and more effective therapies for immune-mediated diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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